N~2~-(2-fluorobenzyl)-N~2~-methyl-N~1~-4H-1,2,4-triazol-4-ylglycinamide

• IUPAC Name: 2-[(2-fluorophenyl)methyl-methylamino]-N-(1,2,4-triazol-4-yl)acetamide
• InChI: InChI=1S/C12H14FN5O/c1-17(6-10-4-2-3-5-11(10)13)7-12(19)16-18-8-14-15-9-18/h2-5,8-9H,6-7H2,1H3,(H,16,19)
• InChI Key: YHPSSLFWGULPDN-UHFFFAOYSA-N
• Canonical SMILES: CN(CC1=CC=CC=C1F)CC(=O)NN2C=NN=C2
• Molecular Formula: C12H14FN5O
• Molecular Weight: 263.27 g/mol

Description

N~2~-(2-fluorobenzyl)-N~2~-methyl-N~1~-4H-1,2,4-triazol-4-ylglycinamide, also known as FGIN-1-27, is a chemical compound that has been widely studied for its potential as a therapeutic agent. FGIN-1-27 belongs to a class of compounds known as glycine site NMDA receptor antagonists, which have been shown to have a range of potential therapeutic applications. In

Mechanism of Action

N~2~-(2-fluorobenzyl)-N~2~-methyl-N~1~-4H-1,2,4-triazol-4-ylglycinamide works by binding to the glycine site of the NMDA receptor, which is a type of glutamate receptor that plays a key role in synaptic plasticity and learning and memory. By blocking the glycine site, this compound can reduce the activity of the NMDA receptor, which has been shown to have a range of therapeutic effects.
Biochemical and Physiological Effects
This compound has been shown to have a range of biochemical and physiological effects. In animal studies, this compound has been shown to improve cognitive function, reduce anxiety and depression-like behaviors, and have neuroprotective effects. This compound has also been shown to reduce the severity of seizures in animal models.

Advantages and Limitations for Lab Experiments

One of the advantages of using N~2~-(2-fluorobenzyl)-N~2~-methyl-N~1~-4H-1,2,4-triazol-4-ylglycinamide in lab experiments is that it has been well-characterized and extensively studied, making it a reliable tool for researchers. However, one limitation of using this compound is that it can be difficult to work with due to its low solubility in water and other common solvents.

Future Directions

There are many potential future directions for research on N~2~-(2-fluorobenzyl)-N~2~-methyl-N~1~-4H-1,2,4-triazol-4-ylglycinamide. Some possible areas of focus include further exploring its potential therapeutic applications, investigating its mechanism of action in more detail, and developing new synthesis methods to improve its solubility and other properties. Additionally, there is a need for more research on the safety and toxicity of this compound, particularly in human subjects. Overall, this compound is a promising compound with a range of potential therapeutic applications, and further research is needed to fully explore its potential.

Synthesis Methods

N~2~-(2-fluorobenzyl)-N~2~-methyl-N~1~-4H-1,2,4-triazol-4-ylglycinamide can be synthesized using a multi-step process that involves the reaction of several different chemical compounds. The synthesis method typically involves the use of reagents such as potassium carbonate, sodium hydride, and various solvents such as dimethylformamide and dichloromethane. The final product is obtained through a process of purification and isolation.

Scientific Research Applications

N~2~-(2-fluorobenzyl)-N~2~-methyl-N~1~-4H-1,2,4-triazol-4-ylglycinamide has been widely studied for its potential as a therapeutic agent in a range of different medical applications. Some of the most promising areas of research include its potential use in the treatment of depression, anxiety, and schizophrenia. This compound has also been shown to have neuroprotective effects, making it a potential candidate for the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's.